Cas no 512-42-5 (Sodium methyl sulfate)

• Product Name: Sodium methyl sulfate
• CAS No: 512-42-5
• MF: CH₃NaO₄S
• MW: 134.086890459061
• MDL: MFCD00013457
• CID: 37909
• PubChem ID: 87572491
• Update Time: 2026-05-14

Sodium methyl sulfate Chemical and Physical Properties

Names and Identifiers

• Sodium methyl sulfate
• Methyl sodium sulfate
• Methylsulfuric acid sodium salt
• Methanesulfuric Acid Sodium Salt
• Monomethyl ester sulfuric acid sodium salt
• Sodium methyl sulphate
• Sodium monomethylsulfate
• Sodium methylsulfate
• Methyl sulfate, sodium salt
• 38W76YJ3JN
• SULFURIC ACID, MONOMETHYL ESTER, SODIUM SALT
• Sulfuric acid, monomethyl ester, sodium salt (1:1)
• Sodiummethylsulfate
• Methylsulfuric acid sodium salt, 99%, pract.
• MeOSO3Na
• CH3SO4.Na
• Methyl sulfate sodium salt
• pota

• MDL： MFCD00013457
• Inchi： 1S/CH4O4S.Na/c1-5-6(2,3)4;/h1H3,(H,2,3,4);/q;+1/p-1
• InChI Key： DZXBHDRHRFLQCJ-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OC([H])([H])[H].[Na+]

Computed Properties

• Exact Mass: 133.96500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.8

Experimental Properties

• Color/Form: Colorless crystals
• Melting Point: 210 °C (lit.)
• Water Partition Coefficient: dissolution
• PSA: 74.81000
• LogP: 0.17380
• Merck: 6122
• Solubility: Not determined

Sodium methyl sulfate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/22-37/38
• Safety Instruction： S23-S45-S53-S36/37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R20/22; R36/37/38; R45
• Safety Term：S26;S36/37/39;S45;S53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters

Additional information on Sodium methyl sulfate

Comprehensive Guide to Sodium Methyl Sulfate (CAS No. 512-42-5): Properties, Applications, and Industry Insights

Sodium methyl sulfate (CAS No. 512-42-5), also known as methyl sodium sulfate, is an organosulfate compound with significant industrial relevance. This white crystalline powder has gained attention in recent years due to its versatile applications in organic synthesis, pharmaceuticals, and specialty chemicals. As researchers increasingly explore eco-friendly chemical alternatives, Sodium methyl sulfate has emerged as a compound of interest for its balanced reactivity and stability profile.

The molecular structure of Sodium methyl sulfate (chemical formula CH₃NaO₄S) combines a methyl group with a sulfate moiety, creating unique chemical properties. With a molecular weight of 134.09 g/mol, this compound demonstrates excellent water solubility, making it particularly valuable in aqueous reaction systems. Recent studies in green chemistry applications have highlighted its potential as a methylating agent with reduced environmental impact compared to traditional alternatives.

In pharmaceutical manufacturing, Sodium methyl sulfate 512-42-5 serves as an important intermediate for synthesizing various active pharmaceutical ingredients (APIs). Its controlled reactivity makes it suitable for precision chemical synthesis, especially in producing compounds requiring selective methylation. The compound's stability under normal storage conditions (recommended at room temperature in airtight containers) contributes to its popularity in industrial settings.

The global market for methyl sodium sulfate has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemical sectors. Manufacturers are focusing on developing high-purity Sodium methyl sulfate grades to meet stringent industry requirements. Analytical techniques like HPLC and NMR spectroscopy ensure batch-to-batch consistency, addressing quality concerns raised by pharmaceutical quality control professionals.

Recent innovations have explored the use of Sodium methyl sulfate CAS 512-42-5 in biodegradable chemical formulations, aligning with the industry's shift toward sustainable chemistry. Researchers are investigating its potential in polymer modification and as a catalyst in certain organic transformations. These developments respond to growing searches for "environmentally friendly chemical reagents" and "sustainable methylation agents" in scientific literature.

Safety considerations for handling Sodium methyl sulfate follow standard laboratory protocols, including proper ventilation and personal protective equipment. While not classified as hazardous under normal use conditions, appropriate chemical safety measures should always be observed. Material Safety Data Sheets (MSDS) provide comprehensive guidance for industrial users and researchers working with this compound.

Quality specifications for Sodium methyl sulfate 512-42-5 typically include parameters such as purity (≥98%), moisture content, and heavy metal limits. Reputable suppliers provide detailed certificates of analysis, addressing common purchaser queries about "technical grade vs. pharmaceutical grade Sodium methyl sulfate." The compound's shelf life and storage recommendations are frequently searched topics among chemical procurement specialists.

Future research directions for methyl sodium sulfate include exploring its potential in advanced material science applications and as a component in energy storage systems. The compound's unique properties continue to attract interest from both academic researchers and industrial chemists investigating "novel organic synthesis pathways." These developments align with current trends in specialty chemical innovation and process optimization.

From a regulatory perspective, Sodium methyl sulfate complies with major international chemical regulations when used as intended. Manufacturers and users should stay informed about regional chemical compliance requirements, particularly regarding "chemical substance registration" and "industrial chemical safety standards." These considerations are increasingly important in global chemical commerce.

Analytical characterization of Sodium methyl sulfate CAS No. 512-42-5 typically involves techniques such as infrared spectroscopy (IR) for functional group identification and mass spectrometry for molecular weight confirmation. These methods address common quality assurance questions in the chemical analysis community and ensure product integrity throughout the supply chain.

The synthesis of Sodium methyl sulfate involves controlled reaction conditions to achieve optimal yield and purity. Process chemists frequently search for information about "optimized Sodium methyl sulfate production methods" and "industrial-scale synthesis techniques." Recent process improvements have focused on yield enhancement and waste reduction, reflecting the chemical industry's emphasis on sustainable manufacturing practices.

In formulation chemistry, Sodium methyl sulfate 512-42-5 finds use as a stabilizing agent and reaction modifier. Its compatibility with various solvent systems makes it valuable in developing specialty chemical formulations. Formulators often inquire about "compatibility of Sodium methyl sulfate" with other common chemicals, driving continued research into its interaction profiles.

As the chemical industry evolves, Sodium methyl sulfate maintains its position as a versatile intermediate with expanding applications. The compound's combination of reactivity and stability ensures its continued relevance in modern chemical processes, while ongoing research explores new possibilities in emerging technology sectors. This balanced profile makes it a compound of enduring interest to both industrial and academic chemists.